Cas no 1030021-04-5 (2-(4-Chlorophenyl)-2-(4-methylpiperazin-1-yl)ethanamine Dihydrochloride)

• Product Name: 2-(4-Chlorophenyl)-2-(4-methylpiperazin-1-yl)ethanamine Dihydrochloride
• CAS No: 1030021-04-5
• MF: C₁₃H₂₂Cl₃N₃
• MW: 326.692880153656
• CID: 1076877
• PubChem ID: 24209917
• Update Time: 2025-09-27

2-(4-Chlorophenyl)-2-(4-methylpiperazin-1-yl)ethanamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-phenyl)-2-(4-methyl-piperazin-1-yl)-ethylamine dihydrochloride
• 2-(4-chlorophenyl)-2-(4-methylpiperazin-1-yl)ethan-1-amine dihydrochloride
• 2-(4-chlorophenyl)-2-(4-methylpiperazin-1-yl)ethanamine;dihydrochloride
• MFCD08741482
• 1030021-04-5
• 2-(4-chlorophenyl)-2-(4-methylpiperazin-1-yl)ethanamine dihydrochloride
• CS-0364624
• AKOS015845701
• 2-(4-Chlorophenyl)-2-(4-methylpiperazin-1-yl)ethanamine Dihydrochloride

• MDL： MFCD08741482
• Inchi： 1S/C13H20ClN3.2ClH/c1-16-6-8-17(9-7-16)13(10-15)11-2-4-12(14)5-3-11;;/h2-5,13H,6-10,15H2,1H3;2*1H
• InChI Key： KWZDTMGUUAUODF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CN)N1CCN(C)CC1.Cl.Cl

Computed Properties

• Exact Mass: 325.087931g/mol
• Monoisotopic Mass: 325.087931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.5Ų

2-(4-Chlorophenyl)-2-(4-methylpiperazin-1-yl)ethanamine Dihydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes